1-Bromo-3-methyladamantane

Description

1-Bromo-3-methyladamantane, also known as 1-bromo-3-methyltricyclo[3.3.1.1~3,7~]decane, is a chemical compound with the CAS number 702-77-2 . It has a molecular weight of 229.157 g/mol . The compound appears as a colorless to pale yellow oil or a low-melting solid . It should be stored sealed in a dry environment, in a freezer at temperatures below -20°C .

The boiling point of 1-Bromo-3-methyladamantane is reported as 243.6±9.0 °C at 760 mmHg , while another source indicates a boiling point of 95-97°C at 4 Torr . Its density is approximately 1.4±0.1 g/cm3 . 1-Bromo-3-methyladamantane is soluble in chloroform and slightly soluble in ethyl acetate and methanol . It has a flash point of around 103.7°C .

Similar adamantane derivatives include 1-bromo-3,5-dimethyladamantane (CAS No. 878-61-5) and 1-bromo-3,5,7-trimethyladamantane (CAS No. 941-37-7) . 1-Bromo-3,5-dimethyl adamatane is a key starting material in the synthesis of Memantine, a drug used to treat moderate to severe dementia of the Alzheimer's type . Another related compound is 1-Bromo-3-chloropropane, an organohalogen compound used as an alkylating agent .

• CAS No.: 702-77-2
• Product Name: 1-Bromo-3-methyladamantane
• Molecular Formula: C11H17Br
• Molecular Weight: 229.16 g/mol
• IUPAC Name: 1-bromo-3-methyladamantane
• Standard InChI: InChI=1S/C11H17Br/c1-10-3-8-2-9(4-10)6-11(12,5-8)7-10/h8-9H,2-7H2,1H3
• Standard InChIKey: MXAYGTASSPYUJB-UHFFFAOYSA-N
• SMILES: CC12CC3CC(C1)CC(C3)(C2)Br
• Canonical SMILES: CC12CC3CC(C1)CC(C3)(C2)Br
• Appearance: Colorless Oil to White Low Melting Solid
• Purity: > 95%
• Synonyms: 1-Bromo-3-methyl-tricyclo[3.3.1.13,7]decane; 1-Bromo-3-methyl-adamantane; 1-Methyl-3-bromoadamantane
• PubChem Compound: 429462
• Last Modified: Aug 15 2023